Cas no 2041074-43-3 (4-(2-Methoxypyridin-3-yl)thiophene-2-carbaldehyde)

• Product Name: 4-(2-Methoxypyridin-3-yl)thiophene-2-carbaldehyde
• CAS No: 2041074-43-3
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• CID: 6540744
• PubChem ID: 165778416
• Update Time: 2025-07-23

4-(2-Methoxypyridin-3-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxypyridin-3-yl)thiophene-2-carbaldehyde
• 2041074-43-3
• EN300-738258
• 4-(2-Methoxypyridin-3-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C11H9NO2S/c1-14-11-10(3-2-4-12-11)8-5-9(6-13)15-7-8/h2-7H,1H3
• InChI Key： RARICPSMKSYXEU-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1=CC=CN=C1OC

Computed Properties

• Exact Mass: 219.03539970g/mol
• Monoisotopic Mass: 219.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4Ų

Additional information on 4-(2-Methoxypyridin-3-yl)thiophene-2-carbaldehyde

Research Brief on 4-(2-Methoxypyridin-3-yl)thiophene-2-carbaldehyde (CAS: 2041074-43-3) in Chemical Biology and Pharmaceutical Applications

4-(2-Methoxypyridin-3-yl)thiophene-2-carbaldehyde (CAS: 2041074-43-3) is a structurally unique compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its thiophene-carbaldehyde core and methoxypyridine substituent, has demonstrated promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its synthetic pathways, biological activities, and mechanistic insights, positioning it as a valuable scaffold for drug discovery.

One of the key areas of interest surrounding 4-(2-Methoxypyridin-3-yl)thiophene-2-carbaldehyde is its role as an intermediate in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have reported that derivatives of this compound exhibit selective inhibition against specific kinase isoforms, with notable activity against JAK2 and EGFR kinases. These findings suggest its potential as a lead compound for the development of targeted therapies.

In addition to its kinase inhibitory properties, recent investigations have highlighted the antimicrobial potential of 4-(2-Methoxypyridin-3-yl)thiophene-2-carbaldehyde. Studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. Mechanistic studies indicate that the compound disrupts bacterial cell membrane integrity and interferes with essential metabolic pathways, making it a candidate for further optimization as a novel antimicrobial agent. These results are particularly relevant in the context of the growing global challenge of antibiotic resistance.

The synthetic accessibility of 4-(2-Methoxypyridin-3-yl)thiophene-2-carbaldehyde has also been a focus of recent research. Innovative synthetic routes have been developed to improve yield and scalability, facilitating its broader application in medicinal chemistry. For instance, palladium-catalyzed cross-coupling reactions have been employed to efficiently introduce the methoxypyridine moiety, while subsequent functionalization of the thiophene ring has enabled the generation of diverse derivatives for structure-activity relationship (SAR) studies. These advancements underscore the compound's versatility as a building block for drug design.

Despite these promising developments, challenges remain in the optimization of 4-(2-Methoxypyridin-3-yl)thiophene-2-carbaldehyde for clinical applications. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further preclinical studies. Nevertheless, the compound's unique chemical structure and demonstrated biological activities make it a compelling subject for ongoing research. Future directions may include the exploration of its applications in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders, as well as the development of more potent and selective analogs.

In conclusion, 4-(2-Methoxypyridin-3-yl)thiophene-2-carbaldehyde (CAS: 2041074-43-3) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its dual functionality as a kinase inhibitor and antimicrobial agent, coupled with its synthetic tractability, positions it as a valuable tool for drug discovery. Continued investigation into its mechanisms of action and therapeutic potential is warranted to fully realize its clinical benefits. This research brief underscores the importance of this compound in advancing our understanding of targeted therapies and addressing unmet medical needs.